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Compound of Interest

Compound Name: Allyl ethyl ether

Cat. No.: B1329561 Get Quote

Technical Guide: Allyl Ethyl Ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties and a standard synthetic methodology for allyl ethyl ether. The information is

curated for professionals engaged in chemical research and development.

Core Properties of Allyl Ethyl Ether
Allyl ethyl ether, also known as 3-ethoxy-1-propene, is a colorless, volatile, and flammable

liquid. It is sparingly soluble in water but miscible with many organic solvents.[1] Its chemical

and physical properties are summarized below.
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Property Value Source

Molecular Formula C₅H₁₀O [2][3][4]

Molecular Weight 86.13 g/mol [2][5][6]

Alternate Names
3-Ethoxypropene, Ethyl allyl

ether
[2][3]

CAS Number 557-31-3 [2][3]

Density 0.765 g/cm³ [1][5]

Boiling Point 63.3 - 67 °C [1][5]

Flash Point < -19 °F (< -28 °C) [1][7]

Synthesis of Allyl Ethyl Ether via Williamson Ether
Synthesis
The most common and straightforward method for the laboratory preparation of allyl ethyl
ether is the Williamson ether synthesis. This reaction proceeds via an Sₙ2 mechanism,

involving a nucleophilic attack of an alkoxide on an alkyl halide.[1][5] For allyl ethyl ether, this

involves the reaction of sodium ethoxide with an allyl halide (e.g., allyl chloride or allyl bromide).

Experimental Protocol
This protocol is a representative procedure for the synthesis of allyl ethyl ether based on the

principles of the Williamson ether synthesis.

Materials:

Ethanol (anhydrous)

Sodium metal (Na) or Sodium hydride (NaH)

Allyl chloride or Allyl bromide

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer and heating mantle

Inert atmosphere setup (e.g., nitrogen or argon)

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Alkoxide Formation:

In a dry round-bottom flask under an inert atmosphere, prepare a solution of sodium

ethoxide. This can be achieved by carefully adding sodium metal in small portions to an

excess of anhydrous ethanol at 0 °C. Alternatively, sodium hydride (a safer alternative to

sodium metal) can be added to anhydrous ethanol or THF. The reaction is complete when

the evolution of hydrogen gas ceases.

Nucleophilic Substitution:

To the freshly prepared sodium ethoxide solution, add allyl chloride or allyl bromide

dropwise from the dropping funnel at room temperature. The reaction may be exothermic.

After the addition is complete, heat the mixture to a gentle reflux (around 65-75 °C) for 2-4

hours.[8] The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up:
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After the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by the slow addition of water or a saturated aqueous

solution of ammonium chloride to neutralize any unreacted sodium ethoxide.

Transfer the mixture to a separatory funnel. If an organic solvent like diethyl ether or THF

was used, add water to dissolve the inorganic salts. If the reaction was performed in

excess ethanol, add water and a water-immiscible organic solvent (e.g., diethyl ether) to

extract the product.

Separate the organic layer. Wash the organic layer sequentially with water and then with

brine (saturated NaCl solution) to remove any remaining water-soluble impurities.

Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent from the filtrate using a rotary evaporator.

The crude allyl ethyl ether can be purified by fractional distillation to yield the final

product.[8]

Process Visualization
The following diagrams illustrate the key logical and procedural flows in the synthesis of allyl
ethyl ether.
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Caption: Workflow for the Williamson Ether Synthesis of Allyl Ethyl Ether.
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Caption: Logical relationship of reactants and intermediates in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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